5-(Trimethylsilyl)non-4-ene-3,6-dione

• Molecular Formula: C12H22O2Si
• Molecular Weight: 226.39 g/mol
• IUPAC Name: (Z)-5-trimethylsilylnon-4-ene-3,6-dione
• InChI: InChI=1S/C12H22O2Si/c1-6-8-11(14)12(15(3,4)5)9-10(13)7-2/h9H,6-8H2,1-5H3/b12-9-
• InChI Key: XLEBABIVAIZUEC-XFXZXTDPSA-N
• Isomeric SMILES: CCCC(=O)/C(=C/C(=O)CC)/[Si](C)(C)C
• Canonical SMILES: CCCC(=O)C(=CC(=O)CC)[Si](C)(C)C

Description

5-(Trimethylsilyl)non-4-ene-3,6-dione is an organic compound characterized by the presence of a trimethylsilyl group attached to a non-4-ene-3,6-dione backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Diels-Alder reaction, where a diene reacts with a dienophile in the presence of a trimethylsilyl reagent . The reaction conditions often include the use of ultrasonic irradiation to enhance the reaction rate and yield .

Industrial Production Methods

Industrial production of 5-(Trimethylsilyl)non-4-ene-3,6-dione may involve large-scale Diels-Alder reactions under controlled conditions. The use of continuous flow reactors and optimized reaction parameters can improve the efficiency and scalability of the process .

Chemical Reactions Analysis

Types of Reactions

5-(Trimethylsilyl)non-4-ene-3,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the dione moiety to diols or alcohols.

Substitution: The trimethylsilyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like halides or alkoxides can be used to replace the trimethylsilyl group.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

5-(Trimethylsilyl)non-4-ene-3,6-dione has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecular architectures.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and as a precursor for pharmaceuticals.

Industry: It finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 5-(Trimethylsilyl)non-4-ene-3,6-dione exerts its effects involves interactions with molecular targets and pathways. The trimethylsilyl group can enhance the compound’s stability and reactivity, facilitating its participation in various chemical reactions. The dione moiety can interact with nucleophiles and electrophiles, leading to the formation of diverse products .

Comparison with Similar Compounds

Similar Compounds

• 5-(Trimethylsilyloxy)-1,2,3,4,4a,9a-hexahydro-1,4-etheno-anthraquinone
• 4-benzyl-8-trimethylsilyloxy-4-aza-tricyclo[5.2.2.0]undec-8-ene-3,5-dione

Uniqueness

5-(Trimethylsilyl)non-4-ene-3,6-dione is unique due to its specific structural features, including the trimethylsilyl group and the non-4-ene-3,6-dione backbone. These features confer distinct reactivity and stability, making it valuable for various applications in research and industry .